Delmadinone acetate
Delmadinone acetate
Brand Name:
Vulcanchem
CAS No.:
13698-49-2
VCID:
VC0195053
InChI:
InChI=1S/C23H27ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h5,8,11-12,16-18H,6-7,9-10H2,1-4H3/t16-,17+,18+,21-,22+,23+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)C=CC34C)Cl)C)OC(=O)C
Molecular Formula:
C23H27ClO4
Molecular Weight:
402.9 g/mol
Delmadinone acetate
CAS No.: 13698-49-2
VCID: VC0195053
Molecular Formula: C23H27ClO4
Molecular Weight: 402.9 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 13698-49-2 |
|---|---|
| Product Name | Delmadinone acetate |
| Molecular Formula | C23H27ClO4 |
| Molecular Weight | 402.9 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H27ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h5,8,11-12,16-18H,6-7,9-10H2,1-4H3/t16-,17+,18+,21-,22+,23+/m1/s1 |
| Standard InChIKey | CGBCCZZJVKUAMX-DFXBJWIESA-N |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)C=CC34C)Cl)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)C=CC34C)Cl)C)OC(=O)C |
| Appearance | Light Tan Solid |
| Purity | > 95% |
| Synonyms | Delmadinone Acetate; 17-(Acetyloxy)-6-chloropregna-1,4,6-triene-3,20-dione; 17-Acetoxy-6-chloropregna- 1,4,6-triene-3,20-dione; 17α-Acetoxy-6-chloropregna-1,4,6-triene-3,20-dione; 6-Chloro-17-hydroxypregna-1,4,6-triene-3,20-dione Acetate; Delminal; Estrex |
| PubChem Compound | 10135765 |
| Last Modified | Aug 15 2023 |
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